Cas no 1213068-92-8 (METHYL (3S)-3-AMINO-3-(3-CHLORO-4-FLUOROPHENYL)PROPANOATE)

• Product Name: METHYL (3S)-3-AMINO-3-(3-CHLORO-4-FLUOROPHENYL)PROPANOATE
• CAS No: 1213068-92-8
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 5595024
• PubChem ID: 79021173
• Update Time: 2025-08-04

METHYL (3S)-3-AMINO-3-(3-CHLORO-4-FLUOROPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(3-CHLORO-4-FLUOROPHENYL)PROPANOATE
• Benzenepropanoic acid, β-amino-3-chloro-4-fluoro-, methyl ester, (βS)-
• AKOS017559202
• EN300-1162632
• 1213068-92-8

• Inchi： 1S/C10H11ClFNO2/c1-15-10(14)5-9(13)6-2-3-8(12)7(11)4-6/h2-4,9H,5,13H2,1H3/t9-/m0/s1
• InChI Key： DZEVUVZWOJQEBX-VIFPVBQESA-N
• SMILES： COC(C[C@@H](C1C=CC(F)=C(Cl)C=1)N)=O

Computed Properties

• Exact Mass: 231.0462344g/mol
• Monoisotopic Mass: 231.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 314.7±42.0 °C(Predicted)
• pka: 7.31±0.10(Predicted)

Additional information on METHYL (3S)-3-AMINO-3-(3-CHLORO-4-FLUOROPHENYL)PROPANOATE

Compound CAS No. 1213068-92-8: METHYL (3S)-3-AMINO-3-(3-CHLORO-4-FLUOROPHENYL)PROPANOATE

The compound with CAS No. 1213068-92-8, known as METHYL (3S)-3-AMINO-3-(3-CHLORO-4-FLUOROPHENYL)PROPANOATE, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry, with the (3S) configuration at the chiral center, which plays a crucial role in its biological activity and pharmacokinetic properties. The presence of a methyl ester group further enhances its solubility and bioavailability, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of METHYL (3S)-3-AMINO-3-(3-CHLORO-4-FLUOROPHENYL)PROPANOATE as a promising lead compound in the development of novel drugs targeting neurodegenerative diseases. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in the progression of Alzheimer's disease, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The incorporation of the 3-chloro-4-fluorophenyl group into its structure has been shown to significantly improve its binding affinity to these enzymes, thereby enhancing its therapeutic potential.

In addition to its enzymatic inhibitory properties, METHYL (3S)-3-AMINO-3-(3-CHLORO-4-FLOURPHENYL)PROPANOATE has also been investigated for its anti-inflammatory and antioxidant effects. Preclinical studies have revealed that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL6). Furthermore, its antioxidant properties make it a potential candidate for combating oxidative stress-related disorders, including cardiovascular diseases and certain types of cancer.

The synthesis of METHYL (3S)-3 AMINO 3 (3 CHLORO 4 FLUOROPHENYL) PROPN OATE involves a multi-step process that requires precise control over stereochemistry to ensure optimal yields and purity. Advanced techniques such as enantioselective catalysis and asymmetric synthesis have been employed to achieve the desired (S)-configuration at the chiral center. These methods not only enhance the efficiency of the synthesis process but also minimize environmental impact, aligning with current green chemistry principles.

From an analytical standpoint, METHYL (3S)-3 AMINO 3 (CHLORO FLUOROPHENYL) PROPANOATE has been thoroughly characterized using state-of-the-art spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided valuable insights into its molecular structure, conformational flexibility, and stability under various conditions. Such detailed characterization is essential for ensuring the compound's suitability for preclinical and clinical trials.

Looking ahead, METHYL (S)-AMINO-(CHLOROFLUOROPHENYL) PROPANOATE holds immense promise as a versatile building block in drug discovery programs. Its unique combination of stereochemical properties, enzymatic inhibitory activity, and favorable pharmacokinetic profile positions it as a strong candidate for developing next-generation therapeutics. Ongoing research is focused on optimizing its pharmacodynamic properties, improving its bioavailability, and exploring its potential in treating a broader range of diseases.